Cas no 957494-13-2 (Z-β-Homotrp(Boc)-OH)

Z-β-Homotrp(Boc)-OH is a protected derivative of β-homotryptophan, featuring a benzyloxycarbonyl (Z) group at the N-terminus and a tert-butoxycarbonyl (Boc) group protecting the side chain indole nitrogen. This compound is primarily used in peptide synthesis, where its orthogonal protecting groups enable selective deprotection strategies, facilitating complex peptide chain assembly. The Boc group offers acid-labile protection, while the Z group can be removed via hydrogenolysis, ensuring compatibility with solid-phase and solution-phase methodologies. Its high purity and stability make it suitable for demanding synthetic applications, particularly in the construction of tryptophan-containing peptides with precise regiocontrol. The product is commonly employed in pharmaceutical research and bioactive peptide development.
Z-β-Homotrp(Boc)-OH structure
Z-β-Homotrp(Boc)-OH structure
Product Name:Z-β-Homotrp(Boc)-OH
CAS No:957494-13-2
MF:C25H28N2O6
MW:452.499627113342
CID:2602473
PubChem ID:57652608
Update Time:2025-05-23

Z-β-Homotrp(Boc)-OH Chemical and Physical Properties

Names and Identifiers

    • Z-β-Homotrp(Boc)-OH
    • NIN-BOC-NBETA-Z-L-BETA-HOMOTRYPTOPHAN
    • NBETA-Z-NIN-BOC-L-BETA-HOMOTRYPTOPHAN
    • Z-BETA-HOMOTRP(BOC)-OH
    • Nβ-Z-Nin-Boc-L-β-homotryptophan, Nin-Boc-Nβ-Z-L-β-homotryptophan
    • (3S)-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]-3-(phenylmethoxycarbonylamino)butanoic acid
    • Nin-Boc-Nβ-CBZ-L-β-Homotryptophan
    • (S)-3-(((Benzyloxy)carbonyl)amino)-4-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)butanoic acid
    • Z-
    • A-Homotrp(Boc)-OH
    • Z-beta-Homotrp(Boc)-OH, >=97.0% (HPLC)
    • 957494-13-2
    • CS-0201863
    • MDL: MFCD06201014
    • Inchi: 1S/C25H28N2O6/c1-25(2,3)33-24(31)27-15-18(20-11-7-8-12-21(20)27)13-19(14-22(28)29)26-23(30)32-16-17-9-5-4-6-10-17/h4-12,15,19H,13-14,16H2,1-3H3,(H,26,30)(H,28,29)/t19-/m0/s1
    • InChI Key: XNBWRJZBFHEDMH-IBGZPJMESA-N
    • SMILES: O(C(N1C=C(C2C=CC=CC1=2)C[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 452.19473662g/mol
  • Monoisotopic Mass: 452.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 107Ų

Z-β-Homotrp(Boc)-OH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Z-β-Homotrp(Boc)-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
Z464449-500mg
Z-β-Homotrp(Boc)-OH
957494-13-2 ≥97.0% (HPLC)
500mg
¥2328.90 2023-08-31

Additional information on Z-β-Homotrp(Boc)-OH

Z-β-Homotrp(Boc)-OH: A Comprehensive Overview

Z-β-Homotrp(Boc)-OH (CAS No. 957494-13-2) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, also known as Z-beta-homotryptophan (Boc) hydroxide, is a derivative of tryptophan, a naturally occurring amino acid. The addition of the Boc (tert-butoxycarbonyl) group and the hydroxyl (-OH) group introduces unique chemical properties that make it valuable for various applications in research and development.

The structure of Z-β-Homotrp(Boc)-OH is characterized by its chiral center, which is critical for its biological activity. The Boc group serves as a protecting group for the amino functionality, ensuring stability during synthesis and purification processes. Recent studies have highlighted the importance of stereochemistry in drug design, and Z-β-Homotrp(Boc)-OH has been utilized as a key intermediate in the synthesis of bioactive compounds with specific stereochemical requirements.

One of the most notable applications of Z-β-Homotrp(Boc)-OH is in the field of peptide synthesis. The compound's structure allows for efficient coupling reactions, making it an ideal building block for constructing complex peptide sequences. Researchers have leveraged this property to develop novel peptide-based therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

Moreover, Z-β-Homotrp(Boc)-OH has been employed in the study of enzyme mechanisms, particularly those involving proteases and kinases. By incorporating this compound into enzymatic assays, scientists can gain insights into substrate specificity and catalytic activity, paving the way for the development of enzyme inhibitors with potential therapeutic applications.

In recent years, advancements in analytical techniques have enabled more precise characterization of Z-β-Homotrp(Boc)-OH. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity. These analyses are crucial for ensuring the reliability of experimental results in research settings.

The synthesis of Z-β-Homotrp(Boc)-OH typically involves multi-step reactions, including amino acid derivatization and stereoselective formation of the chiral center. Optimization of these steps has led to improved yields and higher quality products, which are essential for large-scale production in both academic and industrial settings.

In conclusion, Z-β-Homotrp(Boc)-OH (CAS No. 957494-13-2) is a versatile compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, enzyme studies, and drug discovery. As scientific research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.

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